Cas no 2034283-58-2 (N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034283-58-2
• MF: C₁₈H₂₅N₃O
• MW: 299.41060423851
• CID: 5376480
• Update Time: 2025-06-22

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C18H25N3O/c22-18(16-5-2-1-3-6-16)20-13-15-8-11-21(12-9-15)17-7-4-10-19-14-17/h1-2,4,7,10,14-16H,3,5-6,8-9,11-13H2,(H,20,22)
• InChI Key： SWXUKCRYLWOQCG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3=CC=CN=C3)CC2)=O)CCC=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide

N-[ (1-pyridin-3-ylpiperidin-4-yl)methyl ]cyclohex-3-enecarboxamide: A Comprehensive Overview

The compound N-[ (1-pyridin-3-ylpiperidin-4-yl)methyl ]cyclohexenecarboxamide, identified by the CAS number 2034283582, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring, a piperidine moiety, and a cyclohexene carboxamide group. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of N-[ (1-pyridin-3-ylpiperidin4yl)methyl ]cyclohexenecarboxamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of bioactive molecules with specific therapeutic targets. The pyridine ring, known for its aromatic stability and ability to participate in hydrogen bonding, plays a crucial role in modulating the compound's pharmacokinetic properties. Similarly, the piperidine moiety contributes to the molecule's flexibility and ability to interact with biological targets such as enzymes or receptors.

The cyclohexene carboxamide group further enhances the compound's versatility by providing additional sites for functionalization and interaction. Recent advancements in synthetic chemistry have enabled more efficient methods for the synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of applications, N-[ (1-pyridin3ylpiperidin4yl)methyl ]cyclohexenecarboxamide has shown promise in the development of novel materials with tailored properties. Its structure allows for potential use in polymer science, where it can serve as a building block for advanced materials with enhanced mechanical or thermal stability. Additionally, its electronic properties make it a candidate for applications in organic electronics and optoelectronics.

Recent research has also focused on understanding the environmental impact and biodegradability of this compound. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. This finding is significant for industries seeking sustainable chemical solutions that align with eco-friendly practices.

In conclusion, N-[ (1-pyridin3ylpiperidin4yl)methyl ]cyclohexenecarboxamide stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in shaping future innovations.